3-Cyclopropoxy-4-isopropylaniline

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-propan-2-ylaniline
• InChI: InChI=1S/C12H17NO/c1-8(2)11-6-3-9(13)7-12(11)14-10-4-5-10/h3,6-8,10H,4-5,13H2,1-2H3
• InChI Key: BUDSFQGTCIAZCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=C(C=C1)N)OC2CC2

Description

3-Cyclopropoxy-4-isopropylaniline is an aromatic amine derivative featuring a cyclopropoxy group (–O–C3H5) at the 3-position and an isopropyl group (–CH(CH3)2) at the 4-position of the aniline ring. This compound’s structure combines sterically demanding substituents with electron-donating and hydrophobic properties, making it a candidate for applications in pharmaceutical and agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-cyclopropoxy-4-(propan-2-yl)aniline typically involves the reaction of appropriate aniline derivatives with cyclopropyl reagents under controlled conditions. One common method is the Suzuki–Miyaura coupling reaction, which involves the use of palladium catalysts to facilitate the formation of carbon-carbon bonds . The reaction conditions often include the use of boron reagents, such as organotrifluoroborate salts, and mild reaction temperatures to ensure high yields and selectivity .

Industrial Production Methods: Industrial production of 3-cyclopropoxy-4-(propan-2-yl)aniline may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and advanced catalytic systems can further enhance the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-4-(propan-2-yl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The aniline moiety can participate in electrophilic aromatic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Electrophilic aromatic substitution reactions typically involve reagents like halogens, nitrating agents, and sulfonating agents under acidic or basic conditions.

Major Products Formed:

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted aniline derivatives, depending on the reagents used.

Scientific Research Applications

3-Cyclopropoxy-4-(propan-2-yl)aniline has several applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and materials.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 3-cyclopropoxy-4-(propan-2-yl)aniline involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s unique structural features allow it to bind to these targets, modulating their activity and influencing various biochemical pathways. Detailed studies on its binding affinity and specificity are essential to understand its full range of effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural motifs with 3-Cyclopropoxy-4-isopropylaniline, enabling comparative analysis:

Compound Name	CAS Number	Molecular Formula	Substituents (Position)	Key Properties/Applications	Toxicological Data Availability
3-Cyclopropoxy-4-isopropylaniline	Not Available	C12H17NO	Cyclopropoxy (3), Isopropyl (4)	Hypothesized use in drug synthesis	Not reported
3-Cyclopropyl-4-fluoroaniline	890129-90-5	C9H10F2N	Cyclopropyl (3), Fluoro (4)	Intermediate in fluorinated APIs	Limited data (No hazards cited)
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	946386-88-5	C16H18N4	Cyclohexyl (3), Hydrazone (4)	Photovoltaic materials, ligand synthesis	Not thoroughly investigated

Key Observations:

• Electronic Effects: The cyclopropoxy group in the target compound likely donates electrons via resonance, contrasting with the electron-withdrawing fluoro group in 3-Cyclopropyl-4-fluoroaniline. This difference may alter reactivity in electrophilic substitution or coupling reactions.
• Applications: While 3-Cyclopropyl-4-fluoroaniline is utilized in fluorinated active pharmaceutical ingredients (APIs), the cyclohexyl-hydrazone analog shows niche use in materials science. The target compound’s applications remain speculative but could align with bioactive molecule synthesis.

Research Findings and Gaps

• Synthetic Challenges: Cyclopropoxy groups are prone to ring-opening under acidic conditions, a limitation noted in related compounds. This instability may necessitate protective strategies during the target compound’s synthesis.
• Biological Activity Prediction: Molecular docking studies on analogs suggest that bulky substituents (e.g., isopropyl) enhance hydrophobic interactions in enzyme binding pockets, a trait exploitable in kinase inhibitor design.